Cas no 91717-96-3 (1H-Benzimidazole,5-ethoxy-1-ethyl-)

• Product Name: 1H-Benzimidazole,5-ethoxy-1-ethyl-
• CAS No: 91717-96-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 800044
• Update Time: 2024-02-01

1H-Benzimidazole,5-ethoxy-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5-ethoxy-1-ethyl-
• Benzimidazole, 5-ethoxy-1-ethyl- (7CI)
• 1H-Benzimidazole, 5-ethoxy-1-ethyl-

• Inchi： 1S/C11H14N2O/c1-3-13-8-12-10-7-9(14-4-2)5-6-11(10)13/h5-8H,3-4H2,1-2H3
• InChI Key： MMLBMJRNJKTOIK-UHFFFAOYSA-N
• SMILES： C1N(CC)C2=CC=C(OCC)C=C2N=1

Computed Properties

• Exact Mass: 190.111
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Melting Point: 73.5-74 °C
• Boiling Point: 324.4±34.0 °C(Predicted)
• pka: 5.75±0.10(Predicted)